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Compound Profile: LabMol-301

The table below summarizes the key physicochemical and biological characteristics of LabMol-301 [1]

[2].

Property Description

CAS Number 1360243-08-8

Molecular Formula C18H16N6

Molecular Weight 316.36 g/mol

Targets ZIKV NS5 RdRp and NS2B-NS3pro [3] [2]

Primary Activity Dual inhibitor with cytoprotective effect against ZIKV-induced cell death [3] [2]

Experimental Data Summary

The following table consolidates the quantitative data available from the OpenZika project and associated

publications for LabMol-301 [3] [1] [2].
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Assay Type Target / System Result / Metric Reported Value

Enzymatic Inhibition NS5 RdRp IC50 0.8 µM

NS5 RdRp Inhibition (at 20 µM) 99%

NS2B-NS3pro IC50 7.4 µM

NS2B-NS3pro Inhibition (at 10 µM) >80%

Cell-Based
Phenotypic

GSC387 cells (ZIKV-

infected)

EC50

(Cytoprotection)

6.68 µM

Biophysical NS3hel (Binding) Kd Not reported for LabMol-

301

Detailed Experimental Protocols

Here are the detailed methodologies for key experiments based on the research conducted by the OpenZika

project.

Enzymatic Inhibition Assays

These assays measure the direct effect of LabMol-301 on the activity of purified viral enzymes.

Objective: To determine the half-maximal inhibitory concentration (IC50) of LabMol-301 against

ZIKV NS5 RdRp and NS2B-NS3pro.
Principle: The assay quantifies the synthesis of new RNA (for RdRp) or the cleavage of a fluorogenic

substrate (for protease) in the presence of varying compound concentrations.
Materials:

Purified ZIKV NS5 RdRp or NS2B-NS3pro proteins.
LabMol-301 stock solution (e.g., in DMSO).

Reaction buffers, nucleotides (for RdRp), fluorogenic peptide substrate (for protease).
Plate reader capable of fluorescence/absorbance detection.

Procedure [3]:
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Prepare a serial dilution of LabMol-301 in a suitable buffer, with a final DMSO concentration

not exceeding 1%.
In a reaction plate, mix the enzyme with the compound solution and pre-incubate.

Initiate the reaction by adding the specific substrate.
For NS5 RdRp, monitor RNA synthesis (e.g., using a colorimetric or radiometric method). For

NS2B-NS3pro, monitor the increase in fluorescence as the substrate is cleaved.
Run controls: negative control (no enzyme), positive control (no inhibitor), and blank (no

substrate).
Measure the initial reaction rates and plot the percentage of enzyme activity remaining versus

the log of the compound concentration to calculate the IC50 value.

Cell-Based Cytoprotection Assay

This assay evaluates the ability of LabMol-301 to prevent cell death caused by ZIKV infection.

Objective: To determine the effective concentration of LabMol-301 that protects 50% of cells from
ZIKV-induced death (EC50).

Principle: Cells are infected with ZIKV and treated with the compound. Cell viability is measured after

a set period to quantify the cytoprotective effect.
Materials:

Cell line: GSC387 neural progenitor cells (or other ZIKV-susceptible lines like Vero).
ZIKV strain.

LabMol-301 stock solution.
Cell culture reagents and plates.

Cell viability assay kit (e.g., MTT, PrestoBlue).
Procedure [3] [4]:

Seed cells in a 96-well plate and incubate until they reach appropriate confluence.
Prepare serial dilutions of LabMol-301 in cell culture medium.

Infect cells with a pre-titered amount of ZIKV (Multiplicity of Infection, MOI, to be optimized).
Immediately add the compound dilutions to the infected cells. Include controls:

uninfected/untreated (max viability), infected/untreated (min viability), and vehicle control.
Incubate for a predetermined period (e.g., 72 hours).

Measure cell viability using a metabolic dye according to the manufacturer's instructions.
Calculate the percentage of cell protection relative to controls and determine the EC50 using

non-linear regression analysis.

Virucidal and Neutralizing Activity Assay
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This protocol assesses whether LabMol-301 acts by directly inactivating viral particles.

Objective: To determine if LabMol-301 has direct virucidal activity (physically disrupts viral particles)
or neutralizing activity (blocks infectivity without disrupting particles).

Principle: The virus is pre-incubated with the compound before being used to infect cells. A reduction
in plaque formation indicates virucidal/neutralizing activity.

Materials [4]:
ZIKV stock.

LabMol-301.
Cell monolayer (e.g., Vero cells) in a 12 or 24-well plate.

Overlay medium (e.g., containing methylcellulose or agarose).
Staining solution (e.g., crystal violet).

Procedure [4]:
Incubate ZIKV with LabMol-301 at a desired concentration for a set time (e.g., 1 hour at

37°C).
Remove the growth medium from the cell monolayer and inoculate with the virus-compound

mixture.
Adsorb for a specific time with gentle rocking.

Remove the inoculum and overlay the cells with a semi-solid medium to restrict viral spread.
Incubate for several days until plaques develop.

Fix cells with formaldehyde and stain with crystal violet.
Count the plaques. A significant reduction in plaque count in the treated group compared to the

virus-only control indicates virucidal or neutralizing activity.

Experimental Workflow Diagram

The diagram below outlines a logical workflow for characterizing a compound like LabMol-301.
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Critical Notes for Researchers

Cytoprotection vs. Direct Antiviral Activity: A key finding from the OpenZika project is that while
LabMol-301 and other hits showed a strong cytoprotective effect (preventing virus-induced cell

death), no compound exhibited a direct antiviral effect in the assays performed [3] [5]. This crucial
distinction must be considered when interpreting results and defining the compound's mechanism of

action.
Solubility and Formulation: LabMol-301 has limited aqueous solubility. For in vitro assays, DMSO

is a typical solvent. For any in vivo studies, the compound may need to be formulated using specific
injection formulations, such as mixtures of DMSO, Tween 80, and saline, or suspended in 0.5%

carboxymethylcellulose sodium (CMC-Na) for oral administration [1].
Lack of Virucidal Data: The provided search results do not contain specific data on the virucidal or

neutralizing activity of LabMol-301. The protocol in section 3 is included as a standard method to
complete the mechanistic characterization [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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